Cas no 89929-87-3 (Benzoic acid, 2-methyl-3-(2-thienyl)-)

• Product Name: Benzoic acid, 2-methyl-3-(2-thienyl)-
• CAS No: 89929-87-3
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD18318852
• CID: 585085
• PubChem ID: 13243417
• Update Time: 2025-06-14

Benzoic acid, 2-methyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-3-(2-thienyl)-
• 2-methyl-3-thiophen-2-ylbenzoic acid
• SCHEMBL4596567
• DTXSID30531433
• 2-methyl-3-(2-thienyl)benzoic acid
• 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95%
• A1-65321
• 89929-87-3
• NOOAFJXPUUWYGO-UHFFFAOYSA-N
• MFCD18318852
• 2-METHYL-3-(THIOPHEN-2-YL)BENZOIC ACID
• AKOS014882234

• MDL： MFCD18318852
• Inchi： 1S/C12H10O2S/c1-8-9(11-6-3-7-15-11)4-2-5-10(8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： NOOAFJXPUUWYGO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 2-methyl-3-(2-thienyl)-

Research Briefing on Benzoic acid, 2-methyl-3-(2-thienyl)- (CAS: 89929-87-3): Recent Advances and Applications in Chemical Biology and Medicine

Benzoic acid, 2-methyl-3-(2-thienyl)- (CAS: 89929-87-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its promising role in drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical characteristics, biological activities, and potential clinical applications.

The compound's molecular structure, featuring a benzoic acid core substituted with a methyl group and a thienyl moiety, imparts distinct physicochemical properties that influence its pharmacokinetics and pharmacodynamics. Recent synthetic methodologies have optimized the production of Benzoic acid, 2-methyl-3-(2-thienyl)-, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have further facilitated the characterization and quality control of this compound.

Pharmacological investigations have revealed that Benzoic acid, 2-methyl-3-(2-thienyl)- exhibits notable bioactivity, particularly in modulating inflammatory pathways and oxidative stress responses. In vitro and in vivo studies have demonstrated its potential as an anti-inflammatory and antioxidant agent, with mechanisms involving the inhibition of key enzymes such as cyclooxygenase-2 (COX-2) and the upregulation of endogenous antioxidant defenses. These findings suggest its applicability in treating conditions such as chronic inflammation and neurodegenerative diseases.

Moreover, recent research has explored the compound's interactions with biological targets at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that enhance its binding affinity and selectivity, paving the way for the design of derivatives with improved efficacy and reduced toxicity. Computational modeling and molecular docking simulations have provided insights into its binding modes, further elucidating its mechanism of action and potential for rational drug design.

In the context of drug development, Benzoic acid, 2-methyl-3-(2-thienyl)- has shown promise in early-stage clinical trials. Preliminary data indicate favorable pharmacokinetic profiles and manageable safety profiles, supporting its progression to further clinical evaluation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in larger patient populations and diverse disease models.

In conclusion, Benzoic acid, 2-methyl-3-(2-thienyl)- (CAS: 89929-87-3) represents a compelling candidate for further investigation in chemical biology and medicine. Its unique structural features, coupled with its demonstrated bioactivity and therapeutic potential, underscore its relevance in contemporary drug discovery. Future research should focus on optimizing its pharmacological properties, elucidating its long-term safety, and expanding its clinical applications to address unmet medical needs.